N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C20H19N5O5S/c1-12-10-15(4-9-18(12)25(27)28)20(26)23-16-5-7-17(8-6-16)31(29,30)24-19-11-13(2)21-14(3)22-19/h4-11H,1-3H3,(H,23,26)(H,21,22,24)
• InChI Key: DVWFROVHGFGHAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol

Description

N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-3-methyl-4-nitrobenzamide is a compound of interest in the field of organic and medicinal chemistry due to its structural complexity and potential biological activity. This compound belongs to a class of sulfonamide derivatives, known for their diverse pharmacological properties.

Synthesis Analysis

The synthesis of similar sulfonamide derivatives often involves multi-step chemical processes, including condensation, nitration, and hydrogenation reactions. For instance, the synthesis of related compounds has been achieved through the condensation of amino acids with sulfonyl chlorides, followed by nitration and hydrogenation steps to introduce nitro groups and reduce nitro to amino groups, respectively (Shiina et al., 2008).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is characterized by the presence of a sulfonamide group attached to an aromatic ring. This structural motif is crucial for the compound's biological activity and chemical reactivity. Crystal structure analysis often reveals intricate hydrogen bonding patterns and molecular conformations contributing to the compound's stability and reactivity.

Chemical Reactions and Properties

Sulfonamide derivatives participate in various chemical reactions, including hydrogenation, where nitro groups can be reduced to amino groups under specific conditions, enhancing the compound's chemical diversity and potential for further modification. The presence of both electron-withdrawing and electron-donating groups within the molecule influences its chemical behavior, making it a versatile intermediate for further chemical synthesis (Gebhardt & Saluz, 2012).

Scientific Research Applications

Synthesis and Characterization of Polymers

One significant application involves the synthesis and characterization of novel polymers. For instance, Mehdipour‐Ataei et al. (2004) described the preparation of a new diamine with built-in sulfone, ether, and amide structure, which was used to create thermally stable polyimides. This research highlights the potential of incorporating the chemical structure of interest into high-performance materials with desirable thermal properties (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004). Similarly, another study by Mehdipour‐Ataei and Hatami (2007) introduced aromatic poly(sulfone sulfide amide imide)s as a new type of soluble, thermally stable polymer, underscoring the versatility of such chemical compounds in materials science (Mehdipour‐Ataei & Hatami, 2007).

Chemical Reactions and Molecular Docking Studies

Beyond polymer science, the chemical's structure is pivotal in various chemical reactions and molecular docking studies. He et al. (2007) conducted a study on pyrimidinylthiobenzoates, revealing insights into their binding modes and providing a foundation for designing acetohydroxyacid synthase inhibitors. This research demonstrates the broader implications of studying specific chemical structures for developing herbicides and understanding their mechanisms of action at the molecular level (He et al., 2007).

Contributions to Chemical Synthesis Methodologies